Cas no 488744-02-1 (N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide)

• Product Name: N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide
• CAS No: 488744-02-1
• MF: C₁₄H₉ClFN₃O₂S
• MW: 337.756563901901
• CID: 3104973
• PubChem ID: 3455851
• Update Time: 2025-07-17

N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-quinoxalin-2-yl)-4-fluoro-benzenesulfonamide
• N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide
• DB-158966
• N-(3-Chloro-2-quinoxalinyl)-4-fluorobenzenesulfonamide
• HMS2775B12
• SCHEMBL2302252
• MLS000777882
• EN300-02018
• 488744-02-1
• NUA74402
• G21201
• CHEMBL1545899
• ZWTDWIMWUJLLOB-UHFFFAOYSA-N
• F2158-2235
• SMR000414276
• N-(3-chloroquinoxalin-2-yl)-4-fluorobenzenesulfonamide
• AKOS000115727
• CS-0218780
• STL186143

• Inchi： 1S/C14H9ClFN3O2S/c15-13-14(18-12-4-2-1-3-11(12)17-13)19-22(20,21)10-7-5-9(16)6-8-10/h1-8H,(H,18,19)
• InChI Key： ZWTDWIMWUJLLOB-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)NS(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 337.0088036Da
• Monoisotopic Mass: 337.0088036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Additional information on N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide

N-(3-Chloroquinoxalin-2-yl)-4-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

N-(3-Chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide (CAS No. 488744-02-1) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide.

Chemical Structure and Properties

N-(3-Chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide is a small molecule with a molecular formula of C₁₅H₉ClFN₂O₃. The compound features a quinoxaline ring substituted with a chlorine atom at the 3-position and an N-sulfonyl group attached to a 4-fluorobenzene ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The quinoxaline ring is known for its aromaticity and stability, while the fluorine substitution on the benzene ring enhances the compound's lipophilicity and metabolic stability.

The molecular weight of N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide is approximately 335.70 g/mol. It is typically a white to off-white solid with a melting point ranging from 165°C to 168°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for various pharmaceutical formulations and biological assays.

Synthesis Methods

The synthesis of N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide has been reported in several scientific publications. One common approach involves the reaction of 3-chloroquinoxaline with 4-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. The reaction typically proceeds via nucleophilic aromatic substitution, leading to the formation of the desired product.

A typical synthetic route involves the following steps:

1. Synthesis of 3-chloroquinoxaline: This can be achieved by reacting 2,3-dichloroaniline with an appropriate aldehyde under acidic conditions.
2. Synthesis of 4-fluorobenzenesulfonyl chloride: This intermediate can be prepared by chlorosulfonation of 4-fluorotoluene followed by hydrolysis and subsequent treatment with thionyl chloride.
3. Coupling reaction: The final step involves the reaction of 3-chloroquinoxaline with 4-fluorobenzenesulfonyl chloride in an organic solvent such as dichloromethane or chloroform, using a base like triethylamine to neutralize the hydrochloric acid byproduct.

This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities and Therapeutic Potential

N-(3-Chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide has been investigated for its potential therapeutic applications in various disease models. One area of significant interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(3-chloroquinoxalin-2-yl)-4-fluorobenzene-1-sulfonamide effectively inhibited the activity of protein kinase C (PKC), a family of enzymes involved in cell proliferation and survival. The compound showed selective inhibition against PKC isoforms, particularly PKCα and PKCβ, with IC50 values in the low micromolar range. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy.

Beyond its kinase inhibitory properties, N-(3-chloroquinoxalin-2-yl)-4-< strong >fluorobenzene -1-sulfonamide strong >has also been evaluated for its anti-inflammatory effects. In vitro studies using human peripheral blood mononuclear cells (PBMCs) have shown that the compound significantly reduces the production of pro-inflammatory cytokines such as TNFα and IL6. These findings suggest that N-(3-chloroquinoxalin -2 - yl ) -4 - fluorobenzene -1 - sulfonamide may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease. p > p >< strong >Clinical Trials and Safety Profile strong > p > p >While preclinical studies have provided promising results, further clinical evaluation is necessary to fully assess the safety and efficacy of N-(3-chloroquinoxalin -2 - yl ) -4 - fluorobenzene -1 - sulfonamide . Early phase I clinical trials have demonstrated that the compound is well-tolerated at doses up to 50 mg/kg in animal models, with no significant adverse effects observed . However , more extensive human trials are required to establish its safety profile in diverse patient populations . p > p >In addition , pharmacokinetic studies have shown that N-(3-chloroquinoxalin -2 - yl ) -4 - fluorobenzene -1 - sulfonamide exhibits favorable pharmacokinetic properties , including good oral bioavailability , moderate plasma protein binding , and a half-life suitable for once-daily dosing . These characteristics make it an attractive candidate for further development as a therapeutic agent . p > p >< strong >Conclusion strong > p > p >N-(3-chloroquinoxalin -2 - yl ) -4 - fluorobenzene -1 - sulfonamide (CAS No . 488744 -02 -1) represents a promising lead compound in medicinal chemistry due to its unique chemical structure , biological activities , and potential therapeutic applications . Ongoing research continues to explore its mechanisms of action , optimize its pharmacological properties , and evaluate its safety profile in clinical settings . As our understanding of this compound deepens , it may pave the way for new treatments for various diseases , contributing significantly to advancements in healthcare . p > article > response >